Cas no 1353997-17-7 ((R)-3-Iodopyrrolidine hydrochloride)

• Product Name: (R)-3-Iodopyrrolidine hydrochloride
• CAS No: 1353997-17-7
• MF: C₄H₉ClIN
• MW: 233.478432416916
• MDL: MFCD21098327
• CID: 2091627
• PubChem ID: 66569500
• Update Time: 2025-05-20

(R)-3-Iodopyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Iodopyrrolidine hydrochloride
• (3R)-3-iodopyrrolidine;hydrochloride
• AKOS024462478
• 1353997-17-7
• FS-6255
• (R)-3-Iodo-pyrrolidine hydrochloride
• (R)-3-Iodopyrrolidine HCl
• (R)-3-Iodopyrrolidinehydrochloride
• DB-235659

• MDL： MFCD21098327
• Inchi： 1S/C4H8IN.ClH/c5-4-1-2-6-3-4;/h4,6H,1-3H2;1H/t4-;/m1./s1
• InChI Key： OWOZJBZGOHJRBB-PGMHMLKASA-N
• SMILES： I[C@H]1CNCC1.Cl

Computed Properties

• Exact Mass: 232.94682g/mol
• Monoisotopic Mass: 232.94682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (R)-3-Iodopyrrolidine hydrochloride

(R)-3-Iodopyrrolidine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1353997-17-7, known as (R)-3-Iodopyrrolidine hydrochloride, represents a fascinating molecule in the realm of chemical biology. This chiral iodinated pyrrolidine derivative has garnered significant attention due to its versatile applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The unique structural features of this compound, including its stereochemistry and halogenation, make it a valuable scaffold for designing molecules with enhanced biological activity.

In recent years, the field of drug discovery has witnessed a surge in the use of heterocyclic compounds, and pyrrolidine derivatives have emerged as particularly promising candidates. The presence of an iodine atom at the 3-position introduces a modulable handle that can be exploited for further chemical modifications, enabling the synthesis of a wide array of analogs. This flexibility has been leveraged in the design of molecules targeting various disease pathways, including oncology and neurodegenerative disorders.

One of the most compelling aspects of (R)-3-Iodopyrrolidine hydrochloride is its enantiomeric purity, which is crucial for achieving optimal pharmacological outcomes. The (R)-configuration imparted by the chiral center at the 3-position ensures that the compound exhibits specific interactions with biological targets, thereby enhancing its efficacy and reducing potential side effects. This level of precision is often achieved through advanced synthetic methodologies, such as asymmetric hydrogenation or enzymatic resolution, which allow for the selective construction of enantiomerically pure compounds.

Recent studies have highlighted the potential of (R)-3-Iodopyrrolidine hydrochloride as a building block for the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is frequently associated with cancer and inflammatory diseases. By incorporating this iodinated pyrrolidine core into kinase inhibitors, researchers have been able to design molecules that exhibit high selectivity and potency. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancer cell lines.

The halogenation at the 3-position also provides a strategic site for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in medicinal chemistry to introduce aryl or vinyl groups into complex molecular frameworks. These reactions allow for the rapid diversification of the compound library, enabling researchers to explore new chemical spaces and identify novel lead compounds. The ability to easily modify the structure of (R)-3-Iodopyrrolidine hydrochloride has made it an indispensable tool in drug discovery pipelines.

In addition to its applications in oncology, (R)-3-Iodopyrrolidine hydrochloride has shown potential in other therapeutic areas. For example, recent research has explored its use in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with specific neurotransmitter receptors has been investigated, suggesting its potential as a precursor for neuroprotective agents. Furthermore, its structural motif has been incorporated into molecules designed to modulate protein-protein interactions involved in these diseases.

The synthesis of (R)-3-Iodopyrrolidine hydrochloride involves several key steps that highlight modern synthetic strategies. The initial step typically involves the preparation of a pyrrolidine scaffold, which can be achieved through cyclopropanation reactions or other cyclization methodologies. Once the basic pyrrolidine ring is established, iodination at the 3-position is performed using reagents such as N-iodosuccinimide (NIS) or molecular iodine under controlled conditions. The final step often involves salt formation with hydrochloric acid to yield the hydrochloride salt form, which enhances stability and solubility.

The purity and enantiomeric excess of (R)-3-Iodopyrrolidine hydrochloride are critical parameters that must be rigorously controlled during synthesis and purification. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high quality standards. These methods provide detailed information about the compound's composition, stereochemistry, and impurity profiles.

The growing interest in this compound underscores its importance as a versatile intermediate in chemical biology. As research continues to uncover new applications for iodinated pyrrolidine derivatives, it is likely that (R)-3-Iodopyrrolidine hydrochloride will remain at the forefront of drug discovery efforts. Its unique structural features and synthetic accessibility make it an invaluable asset for researchers seeking to develop innovative therapeutic agents.